![molecular formula C20H23N5O2 B5591200 4-methyl-2-{2-[4-(1-methyl-1H-imidazol-2-yl)-1-piperidinyl]-2-oxoethyl}-1(2H)-phthalazinone](/img/structure/B5591200.png)
4-methyl-2-{2-[4-(1-methyl-1H-imidazol-2-yl)-1-piperidinyl]-2-oxoethyl}-1(2H)-phthalazinone
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Description
4-methyl-2-{2-[4-(1-methyl-1H-imidazol-2-yl)-1-piperidinyl]-2-oxoethyl}-1(2H)-phthalazinone is a useful research compound. Its molecular formula is C20H23N5O2 and its molecular weight is 365.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 365.18517499 g/mol and the complexity rating of the compound is 614. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antimicrobial Activity
- A study on the synthesis of new 1,2,4-triazole and 1,3,4-thiadiazole derivatives, including phthalazinone derivatives, revealed antimicrobial properties against bacteria (S. aureus, B. subtilis, P. aeruginosa, E. coli) and fungi (C. albicans, C. parapsilosis). Derivatives carrying a 1,3,4-thiadiazole ring showed higher antimicrobial activity against B. subtilis and fungi compared to other synthesized compounds (Önkol et al., 2008).
Synthesis and Anti-HIV Activity
- New derivatives of nitroimidazoles, aimed at developing non-nucleoside reverse transcriptase inhibitors for anti-HIV-1 and anti-HIV-2 activities, were synthesized. These compounds demonstrated potential activity in MT-4 cells, contributing to the research in antiviral therapies (Al-Masoudi et al., 2007).
Material Science Applications
- Polybenzimidazoles containing 4-phenyl phthalazinone moieties were synthesized for high-temperature proton exchange membrane fuel cells (PEMFC). These materials showed good solubility, high thermal stability, and excellent proton conductivity, indicating their potential as high-temperature proton exchange membranes (Li et al., 2012).
Anti-Cancer Activity
- 1-Substituted 2-methyl-1H-imidazo[4,5-g]phthalazine-4,9-dione derivatives were synthesized and evaluated for their cytotoxicity against several human tumor cell lines. Most compounds showed considerable cytotoxic activity, highlighting their potential as anticancer agents (Kim et al., 2004).
Synthesis and Characterization of Derivatives
- Novel sulfonated polybenzimidazoles with 4-phenyl phthalazinone groups were synthesized for proton exchange membrane applications. These derivatives exhibited excellent thermal stability, low water uptake, and good mechanical properties, along with high conductivity, making them suitable for fuel cell applications (Liu et al., 2014).
Properties
IUPAC Name |
4-methyl-2-[2-[4-(1-methylimidazol-2-yl)piperidin-1-yl]-2-oxoethyl]phthalazin-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N5O2/c1-14-16-5-3-4-6-17(16)20(27)25(22-14)13-18(26)24-10-7-15(8-11-24)19-21-9-12-23(19)2/h3-6,9,12,15H,7-8,10-11,13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GPRIHKWONCHZEH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=O)C2=CC=CC=C12)CC(=O)N3CCC(CC3)C4=NC=CN4C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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